Cas no 1351658-93-9 (3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea)

• Product Name: 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea
• CAS No: 1351658-93-9
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6239488
• PubChem ID: 71782526
• Update Time: 2025-11-02

3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea
• F5857-8677
• 1351658-93-9
• 1-(2-hydroxy-2-thiophen-2-ylethyl)-3-(naphthalen-1-ylmethyl)urea
• 1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea
• 3-[2-hydroxy-2-(thiophen-2-yl)ethyl]-1-[(naphthalen-1-yl)methyl]urea
• AKOS024524997

• Inchi： 1S/C18H18N2O2S/c21-16(17-9-4-10-23-17)12-20-18(22)19-11-14-7-3-6-13-5-1-2-8-15(13)14/h1-10,16,21H,11-12H2,(H2,19,20,22)
• InChI Key： KXAUTQPAZBTHGR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(NCC1=CC=CC2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea

Comprehensive Overview of 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 1351658-93-9)

3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 1351658-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a thiophene ring and a naphthalene moiety, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional groups, which make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea reflects its hybrid nature, incorporating both aromatic and heterocyclic components. The presence of the hydroxyethyl group and the urea linkage enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This compound is particularly notable for its potential role in the development of novel pharmaceutical agents, where its structural features could be leveraged to target specific biological pathways.

In recent years, the demand for heterocyclic compounds like 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea has surged, driven by advancements in drug discovery and material science. The thiophene ring, a common motif in bioactive molecules, contributes to the compound's ability to interact with biological systems, while the naphthalene group provides stability and lipophilicity. These attributes make it a compelling candidate for further exploration in medicinal chemistry and drug design.

One of the key areas of interest for 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea is its potential application in the development of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier, combined with its structural similarity to known neuroactive molecules, positions it as a promising scaffold for targeting neurological disorders. Researchers are also investigating its utility in anti-inflammatory and anticancer applications, given the growing need for innovative treatments in these areas.

From a synthetic perspective, 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea offers several advantages. Its modular structure allows for straightforward modifications, enabling chemists to tailor its properties for specific applications. The compound's solubility in common organic solvents further facilitates its use in laboratory settings, making it a versatile tool for organic synthesis and process optimization.

The market for specialty chemicals like 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea is expected to grow significantly in the coming years, driven by increasing investment in pharmaceutical R&D and the expansion of biotechnology applications. As industries seek more efficient and sustainable synthetic routes, compounds with well-defined properties and high purity, such as this one, are likely to see heightened demand.

In conclusion, 3-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 1351658-93-9) represents a fascinating area of research with broad implications for science and industry. Its unique structural features, combined with its potential applications in drug development and material science, make it a compound worth watching. As advancements in synthetic methodologies and analytical techniques continue, the full scope of its utility is expected to unfold, offering new opportunities for innovation and discovery.